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Compound of Interest

Compound Name: 4-Methyl-3-nitrobenzoic acid

Cat. No.: B181349 Get Quote

An In-depth Technical Guide on 4-Methyl-3-nitrobenzoic Acid

This technical guide offers a comprehensive overview of 4-Methyl-3-nitrobenzoic acid, a

significant chemical intermediate. It is tailored for researchers, scientists, and professionals in

drug development and organic synthesis. The document details the compound's

physicochemical properties, including its molecular weight, and provides established

experimental protocols for its synthesis and characterization.

Compound Identification and Properties
4-Methyl-3-nitrobenzoic acid is a nitrated carboxylic acid derivative of toluene.[1][2][3] Its

chemical structure, featuring a carboxylic acid, a methyl group, and a nitro group on a benzene

ring, makes it a versatile building block in the synthesis of more complex molecules, particularly

in the pharmaceutical industry.[4]

Chemical and Physical Data
The fundamental properties of 4-Methyl-3-nitrobenzoic acid are summarized below. The

molecular weight is a critical parameter for stoichiometric calculations in chemical reactions.
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Identifier Value Reference

IUPAC Name 4-Methyl-3-nitrobenzoic acid [1]

Synonyms 3-Nitro-p-toluic acid [5]

Molecular Formula C₈H₇NO₄ [1][6][7][8]

Molecular Weight 181.15 g/mol [1][2][6][7][8]

CAS Number 96-98-0 [6][8]

EC Number 202-549-3

Physical Property Value Reference

Physical Form
White to light yellow crystalline

powder
[1][3][6]

Melting Point 187-190 °C [3][6][9]

Solubility
Insoluble in water. Soluble in

ethanol.
[2][3][6]

Reactivity
Reacts with bases to form a

salt and water.
[1][2][3]

Experimental Protocols
Detailed methodologies are essential for the replication of scientific findings. This section

outlines the protocols for the synthesis and purification of 4-Methyl-3-nitrobenzoic acid.

Synthesis via Nitration of p-Toluic Acid
A common laboratory-scale synthesis involves the direct nitration of p-toluic acid.

Materials:

p-Toluic acid

Concentrated Sulfuric Acid (H₂SO₄)
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Concentrated Nitric Acid (HNO₃)

Ice

Distilled water

Ethanol (for recrystallization)

Protocol:

In a flask submerged in an ice bath, slowly add p-toluic acid to concentrated sulfuric acid

while stirring until fully dissolved.

Prepare a nitrating mixture by slowly adding concentrated nitric acid to an equal volume of

concentrated sulfuric acid, keeping the mixture cool.

Add the nitrating mixture dropwise to the dissolved p-toluic acid solution. Maintain the

reaction temperature below 10 °C throughout the addition.

After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours to

ensure the reaction goes to completion.

Pour the reaction mixture slowly over a large volume of crushed ice. This will cause the

crude 4-Methyl-3-nitrobenzoic acid to precipitate out of the solution.

Collect the solid product by vacuum filtration and wash thoroughly with cold distilled water to

remove any residual acid.

Purification by Recrystallization
To achieve high purity, the crude product must be recrystallized.

Protocol:

Dissolve the crude 4-Methyl-3-nitrobenzoic acid in a minimum amount of hot ethanol.[3][6]

Once fully dissolved, allow the solution to cool slowly to room temperature.

Further cool the solution in an ice bath to maximize crystal formation.
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Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold ethanol and allow them to air dry. The purity

can be assessed by melting point determination.

Compound Characterization Workflow
Determining the molecular weight and confirming the structure are critical steps following

synthesis. The logical workflow for characterizing a synthesized sample of 4-Methyl-3-
nitrobenzoic acid is outlined below.
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Synthesis & Purification

Purity & Structural Confirmation

Spectroscopic Analysis

Final Verification

Synthesis of Crude Product

Recrystallization from Ethanol

Melting Point Analysis
(Purity Check)

Dried Sample

Mass Spectrometry
(Molecular Weight Confirmation)

Dried Sample

Verified Compound
MW = 181.15 g/mol

NMR Spectroscopy
(Structural Elucidation)

FTIR Spectroscopy
(Functional Group ID)

Click to download full resolution via product page
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Caption: Workflow for the synthesis, purification, and characterization of 4-Methyl-3-
nitrobenzoic acid.

Applications in Research and Development
4-Methyl-3-nitrobenzoic acid serves as a crucial intermediate in various synthetic pathways.

Pharmaceutical Synthesis: It is a key building block for synthesizing active pharmaceutical

ingredients (APIs). The nitro group can be readily reduced to an amine, which is a common

step in creating biologically active molecules.[4]

Coordination Chemistry: It has been used in the synthesis of one-dimensional lanthanide

coordination complexes, highlighting its utility in materials science.[3][6]

Organic Synthesis: The carboxylic acid group provides a reactive site for forming esters,

amides, and acid chlorides, enabling its integration into larger, more complex organic

structures.[4]

Safety and Handling
Proper handling of 4-Methyl-3-nitrobenzoic acid is essential in a laboratory setting.

Hazards: The compound may cause skin and serious eye irritation. It is considered harmful if

ingested.[1]

Personal Protective Equipment (PPE): Always use appropriate PPE, including safety

goggles, gloves, and a lab coat.

Handling: Wash hands thoroughly after handling. In case of a spill, dampen the solid material

with alcohol before transferring it to a suitable container for disposal.[2]

Storage: Store in a dry, well-ventilated area at room temperature.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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